n-Acetyl-n-hydroxy-l-ornithine

N-Acetyl-N-hydroxy-L-ornithine is a non-proteinogenic amino acid and the fundamental building block for a wide array of microbial hydroxamate siderophores, including ferrichromes, albomycins, and rhodotorulic acid [1]. Featuring both an N5-hydroxyl and an N5-acetyl group, it provides the essential bidentate hydroxamate moiety required for high-affinity Fe(III) chelation. In procurement and synthetic workflows, this pre-functionalized precursor is primarily sourced for the direct assembly of biomimetic siderophores, 'Trojan horse' siderophore-antibiotic conjugates, and iron-transport assay probes [2]. By providing the fully formed hydroxamate chelating unit, it eliminates the need for complex, late-stage functionalization of ornithine residues during peptide synthesis, ensuring high structural fidelity and process efficiency.

Substituting N-acetyl-N-hydroxy-L-ornithine with standard L-ornithine or partially functionalized N5-hydroxy-L-ornithine introduces severe synthetic liabilities in procurement and manufacturing. Standard L-ornithine lacks both the hydroxyl and acetyl groups on the terminal nitrogen, requiring a multi-step protection, selective N5-oxidation, and N5-acetylation sequence that typically suffers from poor regioselectivity and low overall yields . Similarly, using N5-hydroxy-L-ornithine requires selective N-acetylation in the presence of the reactive N5-hydroxyl and alpha-amino groups, frequently leading to O-acetylation or over-acylation. Procuring the exact N-acetyl-N-hydroxy-L-ornithine compound bypasses these bottlenecks, allowing for direct integration into Solid-Phase Peptide Synthesis (SPPS) or enzymatic non-ribosomal peptide synthetase (NRPS) workflows without the material loss associated with indirect oxidation methods [1].

Yield Efficiency in Siderophore Precursor Synthesis

Synthesizing N5-acetyl-N5-hydroxy-L-ornithine from basic precursors like L-glutamic acid or L-ornithine is notoriously inefficient due to the difficulty of selective N5-hydroxylation and acetylation. Literature demonstrates that the de novo synthesis of this specific functionalized amino acid from N-Cbz-L-glutamic acid or L-ornithine achieves only a 20–23% overall yield across multiple protection and oxidation steps [1]. In contrast, procuring the pre-synthesized N-acetyl-N-hydroxy-L-ornithine provides a 100% ready-to-use building block, bypassing the ~80% material loss associated with these multi-step indirect oxidation methods.

Procuring the exact compound saves significant time and reagent costs by avoiding low-yielding, multi-step synthetic sequences.

Direct Compatibility with Solid-Phase Peptide Synthesis (SPPS)

For the construction of amphiphilic marine siderophores or albomycin analogs, the use of pre-formed N-acetyl-N-hydroxy-L-ornithine enables direct solid-phase peptide synthesis (SPPS) following standard Fmoc/Bz protection. When attempting to use unfunctionalized L-ornithine in SPPS, researchers must perform on-resin oxidation and acetylation, which is prone to incomplete conversions and side reactions. Utilizing the pre-functionalized N-acetyl-N-hydroxy-L-ornithine allows for standard active ester-mediated coupling conditions, yielding target dipeptides or tripeptides with high coupling efficiencies (e.g., >90% yield for intermediate steps) without the risk of off-target alpha-amine acetylation [1].

Direct compatibility with SPPS workflows accelerates the development of 'Trojan horse' antibiotics and biomimetic chelators by streamlining peptide assembly.

Enzymatic Recognition in Non-Ribosomal Peptide Synthetase (NRPS) Workflows

In chemoenzymatic synthesis or in vitro biosynthesis assays, N-acetyl-N-hydroxy-L-ornithine serves as the exact native substrate for specific adenylation domains in siderophore synthetases (e.g., in ferrichrome or ferricrocin biosynthesis). Studies on NRPS systems from fungi like Schizosaccharomyces pombe show that these adenylation domains specifically recognize and activate N-acetyl-N-hydroxy-L-ornithine, whereas unmodified L-ornithine or partially functionalized N5-hydroxy-L-ornithine require upstream transacetylase (e.g., SidF) and monooxygenase enzymes to be processed [1]. Utilizing the exact compound allows researchers to bypass upstream enzymatic bottlenecks and directly assay or synthesize the final hydroxamate siderophore.

Essential for researchers conducting in vitro biosynthesis or chemoenzymatic production of complex siderophores, ensuring direct substrate compatibility.

Synthesis of 'Trojan Horse' Antibiotics

Used as the core iron-chelating moiety in the synthesis of siderophore-beta-lactam or siderophore-fluoroquinolone conjugates. By utilizing the pre-formed N-acetyl-N-hydroxy-L-ornithine, chemists can reliably construct the hydroxamate targeting vector, exploiting bacterial iron transport systems to bypass outer membrane permeability barriers [1].

Solid-Phase Synthesis of Marine Siderophores

Ideal for the SPPS-based assembly of amphiphilic marine siderophores (e.g., moanachelins, amphibactins) where the exact placement of the hydroxamate group is critical for amphiphilic self-assembly and Fe(III) binding, avoiding the pitfalls of on-resin ornithine oxidation [2].

In Vitro Chemoenzymatic Siderophore Production

Utilized as a direct substrate for non-ribosomal peptide synthetases (NRPS) in the cell-free synthesis of ferrichromes, albomycins, and coprogens, bypassing the need for upstream ornithine oxidation and acetylation enzymes in the biosynthetic pathway [3].